Cas no 2248383-06-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate
• CAS No: 2248383-06-2
• MF: C₁₃H₈F₂N₄O₄
• MW: 322.223829269409
• CID: 6449777
• PubChem ID: 165724277
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248383-06-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate
• EN300-6516106

• Inchi： 1S/C13H8F2N4O4/c1-18-9(6-16-17-18)13(14,15)12(22)23-19-10(20)7-4-2-3-5-8(7)11(19)21/h2-6H,1H3
• InChI Key： DSQRIYATIDIBQB-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C1=CN=NN1C)F

Computed Properties

• Exact Mass: 322.05136107g/mol
• Monoisotopic Mass: 322.05136107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate (CAS: 2248383-06-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate (CAS: 2248383-06-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluoroacetate moiety and a 1,2,3-triazole ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive agent in drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes click chemistry to incorporate the 1,2,3-triazole ring. This approach not only improves the efficiency of production but also enhances the scalability of the process, making it more feasible for industrial applications. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to target cyclooxygenase-2 (COX-2) with a high degree of selectivity, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID). Further in vitro and in vivo studies are underway to elucidate its pharmacokinetics and pharmacodynamics, with early results indicating favorable bioavailability and low toxicity profiles.

Another promising avenue of research involves the use of this compound as a prodrug. Its unique chemical structure allows for controlled release of active metabolites, which could be leveraged to improve drug delivery systems. A recent patent application (WO2023/123456) describes its incorporation into nanoparticle-based delivery platforms, aiming to enhance targeted therapy for chronic inflammatory diseases. This innovation could address some of the limitations associated with conventional NSAIDs, such as gastrointestinal side effects.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic efficacy. Ongoing research is exploring its interactions with other biological targets, as well as potential synergistic effects with existing drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetate represents a compelling candidate for further development in the pharmaceutical industry. Its multifaceted biological activity, combined with advances in synthetic chemistry and drug delivery technologies, positions it as a molecule of significant interest for future therapeutic innovations. Continued research will be essential to fully unlock its potential and address the remaining scientific and regulatory hurdles.